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Ningetinib Solubility Data

The table below summarizes the key physicochemical and solubility data for Ningetinib from reagent

suppliers.

Property Reported Value(s) Source

Molecular Weight 556.58 g/mol [1] [2]
[3]

DMSO Solubility 15 mg/mL (26.95 mM) [1], 16.7-20 mg/mL (30-35.9 mM)
[3], 20 mg/mL (35.93 mM) [2]

Water Solubility Insoluble [2] [3]

Ethanol Solubility Insoluble [2] [3]

Recommended Stock
Concentration

10-20 mM in DMSO [4] [5]

Handling & Preparation Protocols

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s006626?utm_src=pdf-body
https://www.smolecule.com/products/s006626?utm_src=pdf-interest
https://www.smolecule.com/products/s006626?utm_src=pdf-body
https://www.smolecule.com/products/s006626?utm_src=pdf-body
https://www.targetmol.com/compound/ningetinib
https://www.selleckchem.com/products/ningetinib.html
https://www.invivochem.com/ningetinib.html
https://www.targetmol.com/compound/ningetinib
https://www.invivochem.com/ningetinib.html
https://www.selleckchem.com/products/ningetinib.html
https://www.selleckchem.com/products/ningetinib.html
https://www.invivochem.com/ningetinib.html
https://www.selleckchem.com/products/ningetinib.html
https://www.invivochem.com/ningetinib.html
https://biosignaling.biomedcentral.com/articles/10.1186/s12964-024-01729-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC11229190/
https://www.smolecule.com/products/s006626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Here are the standard operating procedures for preparing and handling Ningetinib stock solutions.

Preparation of DMSO Stock Solutions

Equilibration: Allow the Ningetinib vial and DMSO to reach room temperature before opening to
prevent water absorption from the air.

Weighing: Accurately weigh the required amount of Ningetinib powder.
Dissolution:

Transfer the powder into a clean vial.
Add a calculated volume of fresh, anhydrous DMSO to achieve your desired stock

concentration (e.g., 10-20 mM).
Sonication is recommended to aid in dissolving the powder completely and to obtain a clear

solution [1].
Aliquoting: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and contact

with air.
Storage: Store aliquots at -20°C or -80°C. Under these conditions, the solution is typically stable for

several months to a year [1] [3].

In-Vitro Assay Setup

When adding the DMSO stock to aqueous assay buffers, ensure the final DMSO concentration
does not exceed 0.1-1% to avoid solvent toxicity and maintain compound solubility [4] [5].
For assays requiring a higher final concentration of Ningetinib than what low DMSO allows, consider

the alternative formulations listed below.

Alternative Formulation Strategies

If DMSO is not suitable for your experiment, the following in vivo formulation methods can be adapted for

certain in vitro applications. The core principle is that Ningetinib requires an organic solvent as a primary

solubilizer before being diluted with aqueous solutions.

Oral Administration Formulation

This method creates a homogeneous suspension for animal dosing.
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Vehicle: 0.5% Carboxymethylcellulose sodium (CMC-Na) in water [3].

Protocol:
Prepare a 0.5% CMC-Na solution in purified water.

Add the weighed Ningetinib powder directly to the 0.5% CMC-Na solution.
Mix vigorously to create a uniform suspension [3].

Injectable Administration Formulations

These methods create clear or suspension solutions for injections.

Formulation 1: DMSO : PEG300 : Tween 80 : Saline = 5 : 40 : 5 : 45 [3].

Formulation 2: DMSO : Tween 80 : Saline = 10 : 5 : 85 [3].
Protocol:

First, dissolve Ningetinib in a small volume of DMSO.
Then, add PEG300 and Tween 80 in sequence, mixing well after each addition until the solution

is clear.
Slowly add the saline while mixing continuously to obtain the final injectable solution [3].

The workflow for selecting the appropriate formulation can be summarized as follows:

Start: Need to Solubilize Ningetinib

In Vitro Application In Vivo Application

Prepare DMSO Stock Solution
(10-20 mM) Oral Dosing: Suspend in 0.5% CMC-Na

Injectable Dosing:
Use solvent mixture

(e.g., DMSO/PEG300/Tween/Saline)

Dilute in Aqueous Buffer
(Final DMSO < 0.1-1%)
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Critical Troubleshooting FAQs

My Ningetinib precipitated in DMSO. What should I do? This is often due to moisture absorption.

Check the expiration date of your DMSO and ensure the bottle is tightly sealed. Gently warm the vial

and sonicate it. If precipitation persists, you may need to prepare a fresh stock solution from powder

[1].

Can I use a different solvent like ethanol or water to dissolve Ningetinib? No, according to

supplier data, Ningetinib is insoluble in water and ethanol [2] [3]. DMSO is the recommended

primary solvent for creating stock solutions.

What is the maximum recommended DMSO concentration in cell culture assays? It is crucial to

keep the final DMSO concentration below 0.1-1% in your cell culture media to avoid cellular toxicity

and non-specific effects, which could compromise your experimental results [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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